molecular formula C8H8ClNO B8494516 3-Chloro-6,7-dihydro-5h-cyclopenta[b]pyridine 1-oxide

3-Chloro-6,7-dihydro-5h-cyclopenta[b]pyridine 1-oxide

Cat. No.: B8494516
M. Wt: 169.61 g/mol
InChI Key: OEHMIGFYIBYDQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-6,7-dihydro-5h-cyclopenta[b]pyridine 1-oxide is a useful research compound. Its molecular formula is C8H8ClNO and its molecular weight is 169.61 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H8ClNO

Molecular Weight

169.61 g/mol

IUPAC Name

3-chloro-1-oxido-6,7-dihydro-5H-cyclopenta[b]pyridin-1-ium

InChI

InChI=1S/C8H8ClNO/c9-7-4-6-2-1-3-8(6)10(11)5-7/h4-5H,1-3H2

InChI Key

OEHMIGFYIBYDQD-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C1)[N+](=CC(=C2)Cl)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-chloro-6,7-dihydro-5H-[1]pyrindine (3.03 g, 19.7 mmol) in acetic acid (19.7 ml) was treated at room temperature with hydrogen peroxide (3.45 ml, 39.5 mmol). The mixture was heated to 70° C. and stirred at this temperature overnight. After completion, the reaction mixture was allowed to cool and was concentrated at reduced pressure. Water was added and the mixture was evaporated again. This procedure was repeated another 2 times. The residue was dissolved in ethyl acetate, washed with a saturated aqueous solution of sodium hydrogen carbonate and brine, then dried over sodium sulphate and evaporated at reduced pressure. The crude 3-chloro-6,7-dihydro-5H-[1]pyrindine 1-oxide was obtained as dark green crystals (2.07 g, 62%). (calculated) C8H8ClNO [169.61]; (found) [M+H]+=170.
Quantity
3.03 g
Type
reactant
Reaction Step One
Quantity
3.45 mL
Type
reactant
Reaction Step One
Quantity
19.7 mL
Type
solvent
Reaction Step One

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